Cas no 733811-11-5 (2,4-bis(4-methylpiperazin-1-yl)-3-propylidene-1,5-benzodiazepine)

• Product Name: 2,4-bis(4-methylpiperazin-1-yl)-3-propylidene-1,5-benzodiazepine
• CAS No: 733811-11-5
• MF: C₂₂H₃₂N₆
• MW: 380.529684066772
• CID: 1760614
• PubChem ID: 10249228
• Update Time: 2025-04-21

2,4-bis(4-methylpiperazin-1-yl)-3-propylidene-1,5-benzodiazepine Chemical and Physical Properties

Names and Identifiers

• 2,4-bis(4-methylpiperazin-1-yl)-3-propylidene-1,5-benzodiazepine
• DTXSID70437344
• 3H-1,5-Benzodiazepine, 2,4-bis(4-methyl-1-piperazinyl)-3-propylidene-
• SCHEMBL1715511
• 733811-11-5
• 2,4-bis(4-methyl-1-piperazinyl)-3-propylidene-3H-[1,5]benzodiazepine
• HYCIJULLAUJCAC-UHFFFAOYSA-N

• Inchi： 1S/C22H32N6/c1-4-7-18-21(27-14-10-25(2)11-15-27)23-19-8-5-6-9-20(19)24-22(18)28-16-12-26(3)13-17-28/h5-9H,4,10-17H2,1-3H3
• InChI Key： HYCIJULLAUJCAC-UHFFFAOYSA-N
• SMILES： N1(C2/C(=C/CC)/C(=NC3C=CC=CC=3N=2)N2CCN(C)CC2)CCN(C)CC1

Computed Properties

• Exact Mass: 380.26884505g/mol
• Monoisotopic Mass: 380.26884505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 37.7Ų